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Compound of Interest

Compound Name: BCN-OH

Cat. No.: B6226234 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety protocols, operational

procedures, and disposal plans for handling BCN-OH ((1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-

ylmethanol). Adherence to these guidelines is critical for minimizing risks and ensuring a safe

research environment.

Hazard Identification and Classification
BCN-OH is classified under the Globally Harmonized System (GHS) with the following hazards.

[1]

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning[1]
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Pictograms:
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Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling BCN-OH to prevent exposure.

PPE Category Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or a face shield.

Approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU) to

protect against splashes and

dust.[1][2]

Skin Protection
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

To prevent skin contact and

irritation.[2]

Lab coat.
To protect personal clothing

and skin from contamination.

Respiratory Protection

Use a NIOSH-approved

respirator or equivalent if

ventilation is inadequate or for

handling large quantities.

To prevent respiratory irritation

from dust or aerosols.[1]

Safe Handling and Storage
Proper handling and storage are crucial for maintaining the stability and integrity of BCN-OH
and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid contact with skin, eyes, and clothing.[1][2]

Avoid the formation of dust and aerosols.[1][2]
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Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry and cool place.[2]

Recommended storage temperature is -20°C for long-term storage (months to years).[3]

Keep in a dark place, under an inert atmosphere.[4]

Protect from light and moisture.[3]

First-Aid Measures
In case of exposure, immediate action is critical.

Exposure Route First-Aid Procedure

If Inhaled

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[1]

In Case of Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician.[1]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Consult a physician.[1]

If Swallowed

DO NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1][2]

Disposal Plan
Dispose of BCN-OH and its containers in accordance with local, state, and federal regulations.
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Unused Material: Dissolve or mix the material with a combustible solvent and burn in a

chemical incinerator equipped with an afterburner and scrubber.

Contaminated Packaging: Dispose of as unused product. Do not reuse empty containers.

Spills:

Evacuate personnel to a safe area.

Wear appropriate PPE as outlined above.

Avoid breathing dust or vapors.

Sweep up the spill, avoiding dust generation, and place it in a suitable, closed container

for disposal.[1]

Do not let the product enter drains.[1]

Experimental Workflow for Handling BCN-OH
The following diagram illustrates the standard workflow for safely handling BCN-OH in a

laboratory setting.

Preparation Handling Cleanup & Disposal

Review SDS and Protocols Don Appropriate PPE Prepare Fume Hood and Equipment Retrieve BCN-OH from Storage Weigh/Measure in Fume Hood Perform Experiment Decontaminate Equipment Dispose of Waste Doff PPE Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of BCN-OH from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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